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Compound of Interest

Compound Name: Meclizine-d8 Dihydrochloride

Cat. No.: B12422477

Get Quote

Precision Quantitation for Pharmacokinetic & Clinical Monitoring

Executive Summary
Meclizine-d8 dihydrochloride (CAS 1432062-16-2) is the deuterated stable isotope-labeled

(SIL) analog of the first-generation antihistamine Meclizine. It serves as the gold-standard

Internal Standard (IS) for the quantification of Meclizine in biological matrices (plasma, urine)

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide delineates the physicochemical properties, handling protocols, and mass

spectrometric behavior of Meclizine-d8. It focuses on its critical role in correcting for ionization

matrix effects and recovery variability during high-throughput bioanalysis.

Physicochemical Profile
Meclizine-d8 dihydrochloride is chemically modified by substituting eight hydrogen atoms

with deuterium on the piperazine ring. This modification increases the molecular mass by 8

Daltons (Da) relative to the unlabeled drug, ensuring chromatographic co-elution while

maintaining mass spectral resolution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12422477#bc-rfq
https://www.benchchem.com/product/b12422477/docs?utm_src=pdf-body#technical-guide-meclizine-d8-dihydrochloride-in-bioanalytical-workflows
https://www.benchchem.com/product/b12422477/docs?utm_src=pdf-body#technical-guide-meclizine-d8-dihydrochloride-in-bioanalytical-workflows
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Core Technical Specifications
Property Specification

Chemical Name

1-[(4-chlorophenyl)phenylmethyl]-4-[(3-

methylphenyl)methyl]-piperazine-2,2,3,3,5,5,6,6-

d8, dihydrochloride

CAS Number 1432062-16-2

Molecular Formula
C₂₅H₁₉D₈ClN₂[1][2][3][4][5][6][7][8][9][10][11][12]

• 2HCl

Molecular Weight 471.93 g/mol (Salt) / ~398.9 g/mol (Free Base)

Isotopic Purity ≥ 99% deuterated forms (d1-d8)

Solubility

Soluble in DMSO, Ethanol; Slightly soluble in

Methanol, Chloroform; Practically insoluble in

Water.[2][11]

Appearance White to off-white crystalline solid

Melting Point ~217–224 °C (Decomposition)

pKa ~6.1 and 3.6 (Piperazine nitrogens)

Technical Application: LC-MS/MS Bioanalysis
The primary utility of Meclizine-d8 is in Isotope Dilution Mass Spectrometry (IDMS). Because

the deuterium label is located on the piperazine ring, it is metabolically stable and chemically

inert under standard extraction conditions.

Mechanism of Action (Internal Standardization)
In ESI-MS/MS, matrix components (phospholipids, salts) often suppress or enhance ionization

efficiency. Meclizine-d8 co-elutes with Meclizine, experiencing the exact same ionization

environment at the electrospray tip.

Retention Time: Identical to Meclizine (slight deuterium isotope effect may cause negligible

shift < 0.05 min).
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Extraction Recovery: Corrects for loss during Protein Precipitation (PPT) or Liquid-Liquid

Extraction (LLE).

Mass Spectrometry Transitions (MRM)
Meclizine ionizes efficiently in Positive Electrospray Ionization (ESI+) mode. The fragmentation

pattern typically involves the cleavage of the benzhydryl group.

Analyte (Meclizine): Precursor m/z 391.2

Product m/z 201.1 (Chlorobenzhydryl cation).

Internal Standard (Meclizine-d8): Precursor m/z 399.2

Product m/z 201.1.

Critical Note on Cross-Talk: Since the product ion (m/z 201.1) is the unlabeled

chlorobenzhydryl moiety, both the analyte and the IS share the same daughter ion. Specificity

is achieved solely through the 8 Da mass shift of the precursor ions (391 vs. 399). Ensure your

quadrupole resolution is set to "Unit" or better to prevent isotopic overlap.

Experimental Workflow & Visualization
Diagram 1: Fragmentation & Detection Logic
This diagram illustrates the structural cleavage that dictates the MRM transitions used in

bioanalysis.
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Caption: MRM transition logic showing the common product ion generation from distinct

precursors.

Diagram 2: Recommended Bioanalytical Workflow
A standard protocol for processing plasma samples using Meclizine-d8.
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Caption: Step-by-step protein precipitation workflow for plasma extraction.[5]
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Detailed Protocol: Standard Preparation
Stock Solution Preparation
Objective: Create a stable 1.0 mg/mL primary stock.

Weighing: Accurately weigh 1.0 mg of Meclizine-d8 dihydrochloride into a 1.5 mL amber

glass vial (light sensitive).

Solvent Choice: Dissolve in DMSO or Methanol.

Note: Do not use 100% water as the initial solvent due to poor solubility.

Storage: Store at -20°C. Stability is typically >1 year if protected from light and moisture.

Working Standard (Spiking Solution)
Objective: Create a working solution for daily extraction.

Dilution: Dilute the stock 1:1000 in 50% Methanol/Water to achieve 1.0 µg/mL.

Final Dilution: Further dilute to 100–500 ng/mL for the final spiking solution.

Usage: Add 10-20 µL of this solution to every study sample, standard, and QC.

Validation & Quality Assurance
To ensure data integrity (E-E-A-T), the following validation steps are mandatory per FDA/EMA

guidelines:

Isotopic Contribution Check: Inject a blank sample containing only Meclizine-d8. Monitor the

analyte channel (391 -> 201).

Acceptance Criteria: Interference must be < 5% of the LLOQ response. High isotopic

purity (≥99%) usually ensures this.

Matrix Factor: Compare the peak area of Meclizine-d8 in extracted plasma vs. neat solution.
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Goal: A consistent Matrix Factor (e.g., 0.85 - 1.15) across different lots of plasma indicates

the IS is effectively tracking matrix effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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